Cas no 1174840-15-3 (1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-one)

• Product Name: 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-one
• CAS No: 1174840-15-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• MDL: MFCD11215388
• CID: 3159760
• PubChem ID: 45602122
• Update Time: 2025-05-20

1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-one
• CS-0298194
• AKOS005169057
• EN300-232205
• 1174840-15-3
• STK510321
• 1-(1-ethyl-5-methylpyrazol-4-yl)-2-methylpropan-1-one

• MDL： MFCD11215388
• Inchi： 1S/C10H16N2O/c1-5-12-8(4)9(6-11-12)10(13)7(2)3/h6-7H,5H2,1-4H3
• InChI Key： GFMMUYCDOVATKW-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(CC)C=1C)C(C)C

Computed Properties

• Exact Mass: 180.126263138Da
• Monoisotopic Mass: 180.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-one

Recent Advances in the Study of 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-one (CAS: 1174840-15-3)

1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-one (CAS: 1174840-15-3) is a pyrazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a potential drug candidate.

The synthesis of 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-one has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The research team employed a multi-step synthetic route, starting from readily available precursors, and introduced novel catalytic conditions to enhance the efficiency of the final step. The improved synthetic protocol not only facilitates large-scale production but also ensures the reproducibility of the compound for further biological evaluations.

Pharmacological investigations have revealed that 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-one exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated its ability to selectively inhibit key signaling molecules, such as JAK2 and PI3K, with IC50 values in the nanomolar range. These findings were corroborated by molecular docking studies, which highlighted the compound's high affinity for the ATP-binding sites of these kinases.

In vivo studies using murine models have further elucidated the therapeutic potential of this compound. A recent preclinical trial reported significant anti-inflammatory effects in a collagen-induced arthritis model, with reduced joint swelling and cartilage degradation observed in treated animals. Additionally, preliminary data from a xenograft tumor model indicated that the compound could suppress tumor growth by modulating the tumor microenvironment and inducing apoptosis in cancer cells. These results suggest its potential as a dual-action agent for both inflammatory diseases and oncology.

Despite these promising findings, challenges remain in the development of 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications to improve its pharmacokinetic profile while retaining its pharmacological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its transition into clinical trials.

In conclusion, 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-one (CAS: 1174840-15-3) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Continued investigations into its mechanisms of action and therapeutic applications will be crucial for realizing its full potential in treating complex diseases.